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CAS No.: 16027-55-7
Cat. No.: B12793779
Get Quote
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Welcome to the technical support guide for Sodium Silver Thiosulfate, more commonly
known as Silver Thiosulfate Solution (STS). This document provides researchers, scientists,
and drug development professionals with a comprehensive, field-proven guide to the
preparation, long-term storage, and troubleshooting of STS and its precursor components. Our
focus is on ensuring the stability, efficacy, and reproducibility of your experiments by grounding
our protocols in established chemical principles.

Frequently Asked Questions (FAQs)
Q1: Can | buy and store a ready-to-use Sodium Silver
Thiosulfate (STS) solution for long-term use?

Answer: It is strongly discouraged. The active silver-thiosulfate complex, [Ag(S203)2]37, is
unstable in its final mixed form.[1][2] Commercial suppliers and established protocols
recommend preparing the working STS solution fresh from two separate, more stable stock
solutions immediately before use.[1][3] Once mixed, the solution has a very limited shelf life,
typically no more than one month, and only when stored under optimal refrigerated and dark
conditions.[1][4][5]
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Q2: What is the correct way to store the components
needed to make STS?

Answer: The standard and most reliable method is to maintain two separate stock solutions or
the raw chemical powders:

o Part A (Silver Nitrate): As a solid, silver nitrate should be stored in a tightly sealed, light-proof
container in a cool, dry place. Its aqueous solution is highly sensitive to light and should be
stored in a dark or amber glass bottle, away from light sources.[3]

o Part B (Sodium Thiosulfate): The solid form (pentahydrate or anhydrous) is stable for years if
kept sealed and dry to prevent clumping.[5] The aqueous solution is stable for months if
stored sealed and in a cool, dark environment.[4]

Q3: What are the optimal storage conditions and
expected shelf-life for the components and the final
solution?

Answer: Adherence to proper storage is critical for experimental success. The conditions are
summarized in the table below.
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Component/So ] Light )
. Container Type Temperature . Shelf-Life
lution Condition
Silver Nitrate Tightly sealed, Room
_ Dark Years
(Solid) opaque Temperature
Sodium .
) Tightly sealed, Room
Thiosulfate o Dark Years[5]
) airtight Temperature
(Solid)
] Amber glass or Cool
Stock Solution A ) ] Upto6
] ] opagque plastic, (Refrigerator Dark][3]
(Silver Nitrate) months[4]
sealed recommended)
Stock Solution B ) Cool
_ Glass or plastic, _ At least 6
(Sodium (Refrigerator Dark
. sealed months[4]
Thiosulfate) recommended)
Mixed STS Sealed, spray Refrigerated (2- Dark Approx. 1
ar
Working Solution  bottle or vial 8°C) month[1][4][5]

Q4: Are there any chemical incompatibilities | need to be
aware of during storage?

Answer: Yes. Sodium thiosulfate is incompatible with strong oxidizing agents, acids, iodides,
and salts of heavy metals like lead and mercury.[6][7] Contact with acids will cause it to
decompose and release toxic sulfur dioxide gas.[8] Silver nitrate is a strong oxidizer and should
be stored away from flammable or reactive materials.

Troubleshooting Guide

This guide addresses common issues encountered during the preparation and storage of STS
solutions.

© 2026 BenchChem. All rights reserved. 3/11 Tech Support


https://overgrow.com/t/sts-chemicals-shelf-life/44905
https://www.ars.usda.gov/ARSUSERFILES/80600500/HDM_DATA/Silver%20thiosulfate_STS_solution.pdf
https://medium.com/@wpthink/make-silver-thiosulfate-solution-sts-for-feminized-seeds-6e4b0f17a8bd
https://medium.com/@wpthink/make-silver-thiosulfate-solution-sts-for-feminized-seeds-6e4b0f17a8bd
https://phytotechlab.com/media/documents/TechnicalLiterature/PreparationOfSTSsolution.pdf
https://medium.com/@wpthink/make-silver-thiosulfate-solution-sts-for-feminized-seeds-6e4b0f17a8bd
https://overgrow.com/t/sts-chemicals-shelf-life/44905
https://www.aldon-chem.com/sds/sodium-thiosulfate.pdf
https://www.fishersci.com/store/msds?partNumber=S25893&productDescription=SODIUM+THIOSLFTE+SOL+.1M+500ML&vendorId=VN00115888&countryCode=US&language=en
https://www.health.state.mn.us/communities/environment/envlab/sdsinfo/SodiumThiosulfateGly.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12793779?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization
Check Availability & Pricing

Issue

Potential Cause(s)

Recommended Action &
Explanation

The mixed STS solution
immediately turned black or

cloudy upon preparation.

Incorrect Order of Mixing: You
likely added the sodium
thiosulfate solution to the silver

nitrate solution.

Discard and remake. Always
add the silver nitrate solution
(Part A) slowly into the sodium
thiosulfate solution (Part B).[4]
[9] This ensures that silver ions
are always in an excess of
thiosulfate ligands, promoting
the formation of the soluble
[Ag(S203)2]*~ complex and
preventing the precipitation of
insoluble silver compounds like
silver sulfide (Ag2S).[9][10]

My refrigerated STS solution
has turned brown or cloudy

after a week.

Degradation: The silver-
thiosulfate complex is
inherently unstable and has
begun to decompose. This can
be accelerated by exposure to
light, elevated temperatures, or

microbial contamination.

Discard the solution.[5] This
discoloration indicates the
formation of silver sulfide or
other silver precipitates,
meaning the solution is no
longer effective. For future
preparations, ensure the
storage container is completely
opaque and stored at the back
of a refrigerator to minimize
temperature fluctuations and

light exposure.

The solid Sodium Thiosulfate

powder is severely clumped.

Moisture Absorption: The
container was not sealed
properly, allowing the
hygroscopic salt to absorb

atmospheric moisture.

The chemical may still be
usable if the clumping is minor.
Break up the clumps gently
before weighing. For long-term
storage, use a container with a
tight-fitting lid and consider
storing it inside a desiccator
cabinet to maintain a dry

environment.
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Prepare a fresh STS solution.

While a refrigerated solution

Experimental results are Loss of Potency: Even when may appear clear for up to a
inconsistent when using an stored correctly, the month, its efficacy is not

older (e.g., 3-4 week old) STS concentration of the active guaranteed. For sensitive
solution. complex diminishes over time. applications, it is best practice

to prepare the STS solution on

the day of use.[3]

Experimental Protocols
Protocol 1: Preparation and Storage of Stock Solutions
(0.1 M)

Objective: To prepare stable stock solutions of Silver Nitrate (Part A) and Sodium Thiosulfate
(Part B) for the routine preparation of STS working solutions.

Materials:

 Silver Nitrate (AgNOs), ACS grade or higher

o Sodium Thiosulfate Pentahydrate (Na2S203-5H20), ACS grade or higher
» Deionized or distilled water

o Calibrated analytical balance

e Volumetric flasks (e.g., 100 mL)

 Stir plate and magnetic stir bars

o Two amber glass storage bottles

Procedure:

e Prepare 0.1 M Silver Nitrate Stock (Part A):

o In a fume hood, weigh out 1.70 g of Silver Nitrate.
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Transfer the solid into a 100 mL volumetric flask.

[e]

(¢]

Add approximately 80 mL of deionized water and stir until fully dissolved.

[¢]

Once dissolved, bring the final volume to the 100 mL mark with deionized water.

[¢]

Transfer the solution to a labeled amber glass bottle. Store in a refrigerator.[1]

e Prepare 0.1 M Sodium Thiosulfate Stock (Part B):

[¢]

Weigh out 2.48 g of Sodium Thiosulfate Pentahydrate.

Transfer the solid into a 100 mL volumetric flask.

[e]

o

Add approximately 80 mL of deionized water and stir until fully dissolved.

[¢]

Once dissolved, bring the final volume to the 100 mL mark with deionized water.

[e]

Transfer the solution to a second labeled amber glass bottle. Store in a refrigerator.[1]

Protocol 2: Preparation of Working STS Solution (e.g.,
0.02 M)

Objective: To prepare a fresh working solution of STS from stable stock solutions using a 1:4
molar ratio of silver to thiosulfate.

Procedure:

e CRITICAL STEP - Order of Mixing: Dispense 80 mL of the 0.1 M Sodium Thiosulfate stock
solution (Part B) into a clean beaker or flask with a stir bar.[1]

» Place the beaker on a stir plate and begin gentle stirring.

e Slowly pour 20 mL of the 0.1 M Silver Nitrate stock solution (Part A) into the stirring Part B
solution.[1]

o Atransient white precipitate may appear but should quickly redissolve to yield a clear
solution.
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e The resulting 100 mL solution is a 0.02 M STS working solution, ready for use.

o Storage: If not used immediately, transfer to an opaque, sealed container and store in a
refrigerator for up to one month.[1] However, fresh preparation is always recommended for
best results.[3]

Technical Visualization
Workflow for STS Solution Preparation

The following diagram illustrates the validated workflow for preparing the final STS working
solution from its stable precursors. Adhering to this sequence is critical to prevent precipitation
and ensure the formation of the active complex.

Stock Solution A (Silver Nitrate)

’ Weigh AgNO: Solid }—»’ Dissolve in DI Water

Stock Solution B (Sodium Thiosulfate)

Store in Bottle
Weigh Naz52035H:0 Solid ’ Dissolve in DI Water (Cool, Dark)

‘Working Solution Preparation

Click to download full resolution via product page
Caption: Workflow for preparing STS solution from stocks.

Troubleshooting Decision Tree

This flowchart provides a logical path for diagnosing and resolving common issues with STS
solutions.
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Problem with STS Solution

Is there a precipitate
or cloudiness?

Did it form immediately
upon mixing?

Are experimental
results inconsistent?

No, formed
during storage

Action: Discard. Action: Discard.
Cause: Incorrect mixing order. Cause: Solution has degraded.
Remake, adding Ato B. Prepare fresh solution for use.

Is the mixed solution
> 2 weeks old?

No, solution
is fresh

Action: Discard old solution. Action: Check stock solutions and
Cause: Loss of potency over time. experimental parameters.
Prepare fresh solution daily. Verify stock integrity.

Click to download full resolution via product page

Caption: Troubleshooting common issues with STS solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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